Cas no 893981-16-3 (N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)thiophene-2-sulfonamide)

• Product Name: N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)thiophene-2-sulfonamide
• CAS No: 893981-16-3
• MF: C₁₆H₁₃N₃O₂S₃
• MW: 375.488319158554
• CID: 6393061
• PubChem ID: 7151332
• Update Time: 2025-11-07

N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl]-
• NCGC00333992-01
• CCG-193260
• N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]thiophene-2-sulfonamide
• SR-01000018925-1
• 893981-16-3
• AB01317225-02
• N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)thiophene-2-sulfonamide
• SR-01000018925
• AKOS002046106
• F1898-0195
• N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)thiophene-2-sulfonamide

• Inchi： 1S/C16H13N3O2S3/c1-11-10-23-16-17-14(9-19(11)16)12-4-6-13(7-5-12)18-24(20,21)15-3-2-8-22-15/h2-10,18H,1H3
• InChI Key： QLUUFYWAYXQVHM-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NC1C=CC(=CC=1)C1=CN2C(C)=CSC2=N1)(=O)=O

Computed Properties

• Exact Mass: 375.01699019g/mol
• Monoisotopic Mass: 375.01699019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 5.80±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)thiophene-2-sulfonamide

Introduction to N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)thiophene-2-sulfonamide (CAS No. 893981-16-3)

N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-ylphenyl})thiophene-2-sulfonamide, identified by its CAS number 893981-16-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising pharmacological properties, making it a subject of extensive study in drug discovery and development.

The molecular structure of N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-ylphenyl})thiophene-2-sulfonamide incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a thiophene ring and a sulfonamide moiety enhances its potential as a bioactive molecule. Specifically, the 3-methylimidazo[2,1-b][1,3]thiazol moiety is a well-known pharmacophore that has been extensively studied for its role in various biological pathways. This moiety is often found in drugs that target inflammatory responses, infectious diseases, and even cancer.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The thiophene-2-sulfonamide group in N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-ylphenyl})thiophene-2-sulfonamide contributes to its stability and reactivity, making it an attractive candidate for further chemical modifications and derivatization. These modifications can be tailored to enhance specific biological activities, such as binding affinity to target proteins or enzymes.

The compound's structure also suggests potential applications in the development of new antibiotics and antiviral agents. The 3-methylimidazo[2,1-b][1,3]thiazol ring is known to interact with various biological targets, including enzymes and receptors involved in pathogenic processes. This interaction can be harnessed to develop molecules that disrupt these processes, thereby offering therapeutic benefits.

In the realm of drug discovery, the synthesis and characterization of N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-ylphenyl})thiophene-2-sulfonamide represent a significant step forward. Researchers have been exploring its potential as a lead compound for further development into novel drugs. The compound's ability to modulate biological pathways makes it a valuable asset in the quest for new treatments for various diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group at the thiophene ring enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the presence of the 3-methylimidazo[2,1-b][1,3]thiazol moiety allows for further functionalization, enabling researchers to fine-tune the molecule's properties for specific applications.

Evidence from recent studies indicates that derivatives of N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-ylphenyl})thiophene-2-sulfonamide exhibit promising anti-inflammatory and anti-cancer properties. These findings have spurred interest in exploring the compound's potential as a therapeutic agent. The ability of this molecule to interact with multiple biological targets suggests that it could be developed into a multi-target drug candidate.

The development of such compounds is often accompanied by rigorous computational studies to predict their binding affinities and interactions with biological targets. These studies are crucial in identifying promising candidates for further experimental validation. Computational methods have shown that N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-ylphenyl})thiophene-2-sulfonamide, along with its derivatives, has high potential for binding to key enzymes and receptors involved in disease pathways.

In conclusion，N-(4-{)> is a compound with significant potential in the field of chemical and biomedical research. Its unique structure and pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound，its importance in drug discovery is likely to grow even further.